Cas no 80045-51-8 (4-fluoro-N-(2-methylbut-3-yn-2-yl)benzamide)

• Product Name: 4-fluoro-N-(2-methylbut-3-yn-2-yl)benzamide
• CAS No: 80045-51-8
• MF: C₁₂H₁₂FNO
• MW: 205.228186607361
• CID: 985042
• PubChem ID: 54474
• Update Time: 2025-04-20

4-fluoro-N-(2-methylbut-3-yn-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-(2-methylbut-3-yn-2-yl)benzamide
• DTXSID80230045
• FLUOROPROPYZAMIDE
• 80045-51-8
• AKOS013319861

• Inchi： 1S/C12H12FNO/c1-4-12(2,3)14-11(15)9-5-7-10(13)8-6-9/h1,5-8H,2-3H3,(H,14,15)
• InChI Key： PTBZQKPCPZYJDD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(NC(C#C)(C)C)=O

Computed Properties

• Exact Mass: 205.090292168g/mol
• Monoisotopic Mass: 205.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2
• Topological Polar Surface Area: 29.1Ų